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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of barium monoxide (BaO) as

a key component in the formulation of optical crown glass. The inclusion of BaO significantly

influences the refractive index, dispersion, and other critical properties of the glass, making it a

vital ingredient for a wide range of optical applications. These notes, supplemented with

experimental protocols and data, are intended to guide researchers in the synthesis and

characterization of barium crown glasses.

Introduction to Barium Monoxide in Optical Crown
Glass
Barium crown glasses are a class of optical glasses that offer a desirable combination of a

relatively high refractive index and a low dispersion (a high Abbe number). This combination is

crucial for the design and manufacturing of high-performance optical systems, such as camera

lenses, microscopes, and other precision optical instruments, where the correction of chromatic

aberration is essential.[1]

Barium monoxide is introduced into the glass matrix, typically a borosilicate or phosphate

base, to modify its properties. Unlike lead oxide, which it often replaces, barium oxide

increases the refractive index without significantly increasing the dispersion.[2] This

characteristic allows for the production of lenses that are thinner and lighter while maintaining
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excellent color correction. The mass fraction of BaO in barium crown glass can range from

approximately 10% to over 40% in dense barium crown glasses.[3][4]

Effects of Barium Monoxide on Glass Properties
The addition of barium monoxide to a glass formulation has several notable effects on its

physical and optical properties:

Refractive Index (nd): Increasing the concentration of BaO generally leads to a higher

refractive index.[5][6] This is a primary reason for its use, as it allows for stronger light

bending (refraction) and thus more powerful lenses with less curvature.

Abbe Number (νd): The Abbe number is a measure of the glass's dispersion. A higher Abbe

number indicates lower dispersion and less chromatic aberration. Barium oxide allows for an

increase in the refractive index without a proportional decrease in the Abbe number, a

significant advantage over lead-oxide-containing flint glasses.

Density: Barium monoxide is a relatively heavy oxide, and its incorporation into the glass

matrix increases the overall density of the glass.[7][8]

Chemical Stability: The addition of BaO can sometimes negatively impact the chemical

stability of the glass, making it more susceptible to environmental factors.[3] To counteract

this, other oxides like aluminum oxide (Al₂O₃) are often included in the formulation.[3]

Melting and Processing: Barium oxide can act as a flux, potentially lowering the melting

temperature of the glass batch, which can be advantageous in the manufacturing process.[5]

Quantitative Data on Barium Crown Glasses
The following tables summarize the quantitative effects of barium monoxide on the properties

of various glass systems and provide data for commercially available barium crown glasses.

Table 1: Effect of BaO on the Density of Borosilicate Glasses
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Glass System BaO (mol%) Density (g/cm³)

(50-x)SiO₂ : 15B₂O₃ : 2Al₂O₃ :

10CaO : 23Na₂O : xBaO[8]
0 2.54

5 2.63

10 2.73

15 2.83

20 2.94

xBaO-(80-X)B₂O₃-1NiO-

11ZnO[7]
8 2.861

16 2.953

24 3.039

32 3.119

Table 2: Optical Properties of Commercial Barium Crown Glasses (SCHOTT)

Glass Name Glass Code
Refractive
Index (nd)

Abbe Number
(νd)

Density
(g/cm³)

N-BAK1 573576.319 1.57250 57.55 3.19

N-BAK2 540597.286 1.53996 59.71 2.86

N-BAK4 569560.305 1.56883 55.98 3.05

Data sourced from SCHOTT datasheets.[9][10][11]

Experimental Protocols
Synthesis of Barium Crown Glass via Melt-Quenching
This protocol outlines the standard melt-quenching technique for preparing barium crown glass

in a laboratory setting.
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Materials and Equipment:

High-purity raw materials (e.g., BaO, SiO₂, B₂O₃, Al₂O₃, Na₂CO₃, K₂CO₃)

Platinum crucible

High-temperature electric furnace (capable of reaching at least 1450°C)

Brass or steel mold (pre-heated)

Annealing furnace

Electronic balance

Mortar and pestle (agate or alumina)

Safety equipment (high-temperature gloves, safety glasses, lab coat)

Procedure:

Batch Calculation: Calculate the required weight of each raw material based on the desired

molar or weight percentage of the final glass composition.

Mixing: Thoroughly mix the powdered raw materials in a mortar and pestle to ensure a

homogeneous batch.

Melting:

Transfer the mixed batch into a platinum crucible.

Place the crucible in the high-temperature furnace.

Heat the furnace to the melting temperature, typically between 1400°C and 1450°C.[6]

The exact temperature will depend on the specific composition.

Hold the melt at this temperature for a sufficient time (e.g., 1-2 hours) to ensure complete

melting and homogenization. The melt should be free of bubbles.

Quenching:
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Carefully remove the crucible from the furnace.

Pour the molten glass into a pre-heated brass or steel mold. Pre-heating the mold helps to

prevent thermal shock and cracking of the glass.

Annealing:

Immediately transfer the glass from the mold to an annealing furnace. The annealing

temperature is typically set near the glass transition temperature (Tg) of the specific glass

composition.

Hold the glass at the annealing temperature for a period (e.g., 1-4 hours) to relieve internal

stresses.

Slowly cool the glass to room temperature over several hours. The cooling rate is critical to

prevent the reintroduction of thermal stress.

Sample Preparation: Once cooled, the glass can be cut and polished for characterization.

Characterization of Barium Crown Glass
4.2.1. Density Measurement

The density of the prepared glass samples can be determined using the Archimedes principle.

Equipment:

Analytical balance with a density determination kit

Beaker

Immersion fluid of known density (e.g., distilled water or ethanol)

Fine wire to suspend the sample

Procedure:

Weigh the dry glass sample in air (Wair).
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Suspend the sample from the balance hook using the fine wire and immerse it completely in

the immersion fluid.

Record the weight of the sample while immersed (Wfluid).

Calculate the density (ρ) of the glass using the following formula: ρ = (Wair / (Wair - Wfluid)) *

ρfluid where ρfluid is the density of the immersion fluid at the measurement temperature.

4.2.2. Refractive Index and Abbe Number Measurement

The refractive index and Abbe number are typically measured using a refractometer or a

spectrometer.

Equipment:

Abbe refractometer or a prism spectrometer

Monochromatic light sources (e.g., sodium lamp for nd) or a white light source with

appropriate filters for different wavelengths (nF and nC).

Procedure (using an Abbe refractometer):

Ensure the refractometer is calibrated.

Place a small, polished piece of the glass sample on the prism of the refractometer.

Apply a drop of a suitable contact liquid with a refractive index higher than that of the

sample.

Illuminate the sample with a monochromatic light source (e.g., sodium D-line at 587.6 nm for

nd).

Adjust the refractometer to bring the borderline between the light and dark fields into sharp

focus at the center of the crosshairs.

Read the refractive index value from the scale.
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Repeat the measurement for the F (486.1 nm) and C (656.3 nm) spectral lines to determine

nF and nC.

Calculate the Abbe number (νd) using the formula: νd = (nd - 1) / (nF - nC)[1]

Visualizations
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Caption: Experimental workflow for the synthesis and characterization of barium crown glass.
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Caption: Logical relationship of increasing BaO content on the properties of optical crown

glass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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